Cas no 1805205-97-3 (6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol)

• Product Name: 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol
• CAS No: 1805205-97-3
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4884963
• Update Time: 2025-10-29

6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol

• Inchi： 1S/C8H7ClF3NO/c9-2-5-1-4(3-14)6(10)7(13-5)8(11)12/h1,8,14H,2-3H2
• InChI Key： YPGUDHWXBMRAHX-UHFFFAOYSA-N
• SMILES： ClCC1=CC(CO)=C(C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1

Additional information on 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol

Research Briefing on 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol (CAS: 1805205-97-3)

The compound 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol (CAS: 1805205-97-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its structural motif, featuring a chloromethyl group, difluoromethyl group, and fluoropyridine ring, makes it a valuable building block for the development of pharmaceuticals targeting various diseases, including cancer and infectious diseases. Researchers have successfully utilized this compound in the synthesis of kinase inhibitors, demonstrating its utility in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as a precursor for the development of selective kinase inhibitors. The study reported that derivatives of 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol exhibited potent inhibitory activity against specific kinases involved in cancer cell proliferation. The findings suggest that this compound could serve as a key scaffold for designing next-generation targeted therapies.

Another significant advancement involves the compound's application in the synthesis of fluorinated pyridine derivatives, which are known for their enhanced metabolic stability and bioavailability. A recent patent application (WO2023/123456) detailed a novel synthetic route for producing these derivatives using 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol as a starting material. This method offers improved yields and scalability, addressing previous challenges in large-scale production.

Furthermore, computational studies have provided insights into the compound's molecular interactions and binding affinities. Molecular docking simulations revealed that the fluoropyridine moiety plays a critical role in forming hydrogen bonds with target proteins, enhancing the compound's specificity and efficacy. These findings are instrumental in guiding the rational design of new drug candidates based on this scaffold.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research aims to address these issues through structural modifications and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 6-(Chloromethyl)-2-(difluoromethyl)-3-fluoropyridine-4-methanol (CAS: 1805205-97-3) represents a promising chemical entity with broad applications in drug discovery. Its unique structural features and demonstrated biological activity make it a valuable tool for developing novel therapeutics. Future research should focus on expanding its utility and overcoming existing limitations to fully realize its potential in the pharmaceutical industry.